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Introduction

p-Coumaryl alcohol, a monolignol derived from the phenylpropanoid pathway, is a
fundamental building block of lignin in the plant kingdom.[1][2] Its chemical structure, featuring
a C6-C3 carbon skeleton, makes it a significant precursor to a wide array of natural products
with diverse biological activities. This technical guide provides an in-depth overview of the
physical and chemical properties of p-coumaryl alcohol, detailed experimental protocols for its
synthesis, extraction, and analysis, and a visualization of its biosynthetic pathway.

Physical and Chemical Properties

p-Coumaryl alcohol is a white to off-white solid at room temperature.[3] Its core structure
consists of a phenol ring substituted with a 3-hydroxy-1-propenyl group. The presence of both a
hydroxylated aromatic ring and an allylic alcohol functional group dictates its chemical reactivity
and physical characteristics.

Table 1: General and Physical Properties of p-Coumaryl
Alcohol
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Property Value Source(s)
Molecular Formula CoH1002 [11[3114115]
Molecular Weight 150.17 g/mol [11[415]
Appearance White to Off-White Solid [3]

Melting Point 124 °C [51[6]
Boiling Point 323.5 °C (Predicted) [41[5][6]
Density 1.188 g/cm3 (Predicted) [31[5][6]
Flash Point 162.7 °C [41[6]

pKa 9.95 + 0.30 (Predicted) [5]

Table 2: Solubility and Spectral Data of p-Coumaryl

Alcohol
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Property

Details

Source(s)

Solubility

Slightly soluble in DMSO and
Methanol. Soluble in
Chloroform, Dichloromethane,

Ethyl Acetate, and Acetone.

[5]17]

UV-Vis Spectroscopy

So-S1 origin at approximately
32,640 cm~tin jet-cooled

conditions.

[8]

Infrared (IR) Spectroscopy

OH stretch fundamental of the

hydroxyl group at 3599 cm™1,

[8]

Nuclear Magnetic Resonance

(NMR) Spectroscopy

1H and 3C NMR data are
available. Data in DMSO-ds
shows characteristic peaks for
aromatic, vinylic, and aliphatic

protons and carbons.

[110]

Mass Spectrometry (MS)

GC-MS and LC-MS data
available, with characteristic

fragmentation patterns.

[11][12]

Signaling Pathway: Phenylpropanoid Biosynthesis

p-Coumaryl alcohol is synthesized in plants via the phenylpropanoid pathway, a major route

for the biosynthesis of a wide variety of secondary metabolites. This pathway starts with the

amino acid phenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3415446?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/FC145653/3690-05-9-p-coumaryl-alcohol
https://en.wikipedia.org/wiki/Paracoumaryl_alcohol
https://www.researchgate.net/figure/Production-of-p-coumaryl-alcohol-in-immobilized-cells-ap-Coumaric-acid-S1-detected_fig3_317614144
https://repository.kulib.kyoto-u.ac.jp/bitstream/2433/53381/1/KJ00000017691.pdf
https://www.benchchem.com/pdf/Protocol_for_the_Extraction_of_Methyl_p_Coumarate_from_Plant_Material.pdf
https://www.scribd.com/document/49788758/48B0AF25d01
https://www.researchgate.net/publication/257207765_Reactions_of_p-coumaryl_alcohol_model_compounds_with_dimethyl_carbonate_Towards_the_upgrading_of_lignin_building_blocks
https://www.alice.cnptia.embrapa.br/alice/bitstream/doc/1166549/1/A-robust-method-for-quantifying-42-phenolic-compounds.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5905184/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5905184/
http://master-analyse-controle-inscription.univ-lyon1.fr/MANCO/3/page67.pdf
http://master-analyse-controle-inscription.univ-lyon1.fr/MANCO/3/page67.pdf
https://www.coleparmer.com/blog/steps-safe-solvent-extraction/
https://pubchem.ncbi.nlm.nih.gov/compound/p-Coumaryl-alcohol
https://www.benchchem.com/product/b3415446#physical-and-chemical-properties-of-p-coumaryl-alcohol
https://www.benchchem.com/product/b3415446#physical-and-chemical-properties-of-p-coumaryl-alcohol
https://www.benchchem.com/product/b3415446#physical-and-chemical-properties-of-p-coumaryl-alcohol
https://www.benchchem.com/product/b3415446#physical-and-chemical-properties-of-p-coumaryl-alcohol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3415446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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